Cas no 62004-35-7 (LFM-A13)

• Product Name: LFM-A13
• CAS No: 62004-35-7
• MF: C₁₁H₈Br₂N₂O₂
• MW: 360.001420974731
• MDL: MFCD02179204
• CID: 460884
• PubChem ID: 54686938
• Update Time: 2025-04-19

LFM-A13 Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, 2-cyano-N-(2,5-dibromophenyl)-3-hydroxy-
• LFM-A13
• LFM-A13,2-Cyano-N-(2,5-dibromophenyl)-3-hydroxy-2-butenamide
• (2Z)-2-cyano-N-(2,5-dibromophenyl)-3-hydroxybut-2-enamide
• 2-Butenam<wbr>
• HMS3370M16
• KBioGR_000579
• 62004-35-7
• KBioSS_000579
• KBio2_005715
• LFM-A13/DDE-28
• Bio2_000450
• KBio2_003147
• KBio2_000579
• Q27166836
• 2-Cyano-N-(2,5-dibromophenyl)-3-hydroxy-2-butenamide
• DDE-28
• Bio2_000930
• AKOS028108222
• NCGC00025100-09
• CHEMBL3187165
• alpha-Cyano-beta-hydroxy-beta-methyl-N-(2,5-dibromophenyl)propenamide
• KBio3_001038
• L0309
• KBio3_001037
• HMS3267L17
• DB-393084
• G72111
• 2-cyano-N-(2,5-dibromophenyl)-3-hydroxybut-2-enamide

• MDL： MFCD02179204
• Inchi： 1S/C11H8Br2N2O2/c1-6(16)8(5-14)11(17)15-10-4-7(12)2-3-9(10)13/h2-4,16H,1H3,(H,15,17)
• InChI Key： UVSVTDVJQAJIFG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(C(C#N)=C(C)O)=O)Br

Computed Properties

• Exact Mass: 357.89500
• Monoisotopic Mass: 357.89525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• Density: 1.909±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.3E-3 g/L) (25 ºC),
• PSA: 73.12000
• LogP: 3.57868

LFM-A13 Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22